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Compound of Interest

Compound Name: cavex

CAS No.: 123902-36-3

Cat. No.: B1169322

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available biocompatibility data for

Cavex dental materials. The information is compiled from scientific literature and manufacturer-

provided documents to assist researchers, scientists, and drug development professionals in

evaluating these materials for their specific applications. While Cavex Holland B.V. states that

their products are developed and manufactured in compliance with the Medical Device

Regulation (EU) 2017/745, ISO 9001, and ISO 13485, publicly available biocompatibility data is

limited for many of their products. This guide summarizes the currently accessible information.

Overview of Biocompatibility Testing for Dental
Materials
The biocompatibility of dental materials is assessed through a series of standardized tests,

primarily guided by the ISO 10993 and ISO 7405 standards. These tests are designed to

evaluate the potential for adverse reactions when a material comes into contact with bodily

tissues. The primary endpoints for biocompatibility assessment include cytotoxicity,

genotoxicity, sensitization, irritation, and systemic toxicity.
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A general workflow for the biocompatibility assessment of dental materials is outlined in the

diagram below.

General Biocompatibility Testing Workflow for Dental Materials (ISO 10993)
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Caption: A flowchart illustrating the typical stages of biocompatibility evaluation for dental

materials as per ISO 10993 standards.

Biocompatibility Data for Cavex Materials
The following sections present the available quantitative data and experimental protocols for

specific Cavex dental materials.

Cavex Alginate Impression Materials
Studies have been conducted to evaluate the cytotoxicity of Cavex alginate impression

materials. The results indicate that while these materials are widely used and generally

considered safe for their intended application, they can exhibit some level of cytotoxicity in in

vitro models.

Table 1: Cytotoxicity Data for Cavex Alginate Impression Materials

Material Cell Line Assay
Exposure
Time

Result (Cell
Viability %)

Source

Cavex

Orthotrace

L929 mouse

fibroblasts

Neutral Red

Uptake
24 hours 44.05% [1]

Cavex

ColorChange

L929 mouse

fibroblasts

Neutral Red

Uptake
24 hours

Not specified

individually,

but grouped

with other

alginates

showing

cytotoxicity.

[2]

Experimental Protocols:

Cytotoxicity of Cavex Orthotrace:

Cell Line: L929 mouse fibroblasts.
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Material Preparation: Alginate samples were prepared according to the manufacturer's

instructions and immersed in Eagle's minimum essential medium (MEM) for 2 minutes.

Exposure: The supernatant from the material immersion was brought into direct contact

with the L929 fibroblasts.

Incubation: Cells were incubated with the extract for 24 hours.

Assay: Cell viability was assessed using the neutral red uptake assay. The quantity of dye

incorporated by the cells was measured spectrophotometrically at a wavelength of 492

nm.

Controls: Positive control (detergent Tween 80), negative control (PBS), and cell control

(cells not exposed to any material) were used.[1][3]

Cytotoxicity of Cavex ColorChange:

Cell Line: L929 fibroblasts.

Material Preparation: Samples were made using silicone rings after manipulating the

material according to the manufacturer's instructions. The samples were then immersed in

Eagle's minimum essential medium (MEM) for 2 minutes.

Exposure: The supernatants were removed and placed in contact with the L929

fibroblasts.

Incubation: Cells were incubated for 24 hours.

Assay: 0.01% neutral red stain was added, and the cells were incubated for another 3

hours. Viable cell counting was performed using a spectrophotometer at a wavelength of

492 nm.

Controls: Positive control (cell detergent Tween 80), negative control (PBS), and cell

control (non-exposed cells).[2]

Cavex Quadrant Universal LC Composite
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Cavex states that their Quadrant Universal LC composite is BPA-free and safe for use.[4] The

product information sheet declares that the material is non-toxic to the patient and dental team

and is not expected to be an irritant to oral tissues.[5] It also states that the material is in full

compliance with the ISO 4049 standard for dentistry-based filling materials.[5]

Table 2: Composition of Cavex Quadrant Universal LC

Component Function Mass %

Bis-GMA Monomer 16.4

triethyleneglycol

dimethacrylate
Monomer 8.1

Silicon Dioxide Filler 7.4

Ba-Al-F-B- silicate glass Filler 67.6

camphoroquinone catalyst

system
Catalyst 0.3

Inorganic pigments Pigment 0.2

Source:[5]

While the manufacturer asserts the biocompatibility of Quadrant Universal LC, specific

quantitative data from cytotoxicity, genotoxicity, or other biocompatibility studies are not readily

available in the public domain.

Signaling Pathways
The search for specific signaling pathways affected by Cavex materials did not yield any

results. Research in the broader field of dental material biocompatibility suggests that

leachables from resin-based composites, such as monomers, can induce cellular stress

responses, inflammatory pathways, and apoptosis. However, no studies directly investigating

these pathways in relation to Cavex products were identified.

The diagram below illustrates a generalized workflow for investigating cellular responses to

dental materials, which could be applied to future studies on Cavex products.
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Workflow for Investigating Cellular Responses to Dental Materials

Exposure

Cellular Analysis
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Cell Viability Assay
(e.g., MTT)

Gene Expression Analysis
(e.g., qPCR, RNA-Seq)

Protein Analysis
(e.g., Western Blot, ELISA)

Bioinformatic Analysis

Signaling Pathway Mapping
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Caption: A schematic of the experimental process for identifying cellular signaling pathways

affected by dental material extracts.

Conclusion
This technical guide summarizes the currently available biocompatibility information for Cavex
dental materials. While the manufacturer provides statements of compliance with international
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standards and non-toxicity for several products, there is a notable lack of publicly accessible,

detailed quantitative data from a comprehensive range of biocompatibility studies. The

available data is primarily focused on the in vitro cytotoxicity of their alginate impression

materials. For researchers and professionals in drug development, this highlights the need for

further independent studies to generate a more complete biocompatibility profile for the range

of Cavex dental materials. Future research should aim to investigate not only cytotoxicity but

also genotoxicity, sensitization, and the underlying cellular and molecular mechanisms of

interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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